3-Mesyl-4-methoxypyridine
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Description
3-Mesyl-4-methoxypyridine is a pyridine derivative with a methanesulfonyl (mesyl) group at position 3 and a methoxy group at position 4. Its molecular formula is C₇H₉NO₃S, with a molecular weight of 187.21 g/mol, and it is registered under CAS number 1003711-99-6 . The mesyl group (SO₂CH₃) is a strong electron-withdrawing substituent, while the methoxy group (OCH₃) is electron-donating, creating a unique electronic profile. This compound is likely utilized as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, where sulfonylation or nucleophilic substitution reactions are critical.
Properties
CAS No. |
1003711-99-6 |
|---|---|
Molecular Formula |
C7H9NO3S |
Molecular Weight |
187.22 g/mol |
IUPAC Name |
4-methoxy-3-methylsulfonylpyridine |
InChI |
InChI=1S/C7H9NO3S/c1-11-6-3-4-8-5-7(6)12(2,9)10/h3-5H,1-2H3 |
InChI Key |
HAOCTZQYDMYMCJ-UHFFFAOYSA-N |
SMILES |
COC1=C(C=NC=C1)S(=O)(=O)C |
Canonical SMILES |
COC1=C(C=NC=C1)S(=O)(=O)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Pyridine Derivatives
Structural and Electronic Features
The following table compares 3-Mesyl-4-methoxypyridine with other pyridine derivatives bearing substituents at positions 3 and/or 4:
| Compound Name | Substituents (Positions) | Molecular Formula | Molecular Weight (g/mol) | CAS Number | Key Electronic Effects |
|---|---|---|---|---|---|
| 3-Mesyl-4-methoxypyridine | Mesyl (3), Methoxy (4) | C₇H₉NO₃S | 187.21 | 1003711-99-6 | Strong EWG (mesyl) + moderate EDG (methoxy) |
| 3-Iodo-4-methoxypyridine | Iodo (3), Methoxy (4) | C₆H₆INO | 235.03 | - | Moderate EWG (iodo) + EDG (methoxy) |
| 4-Methoxy-3-(trimethylsilyl)pyridine | Trimethylsilyl (3), Methoxy (4) | C₉H₁₅NOSi | 181.30 | - | Steric bulk (TMS) + EDG (methoxy) |
| 3-Amino-5-methoxypyridin-4-ol•2HCl | Amino (3), Methoxy (5), Hydroxyl (4) | C₆H₉Cl₂N₃O₂ | 238.07 | - | Strong EDG (amino, hydroxyl) + EDG (methoxy) |
Key : EWG = Electron-Withdrawing Group; EDG = Electron-Donating Group; TMS = Trimethylsilyl.
Discussion:
- 3-Mesyl-4-methoxypyridine : The mesyl group enhances electrophilicity at position 3, making it reactive in nucleophilic substitutions. The methoxy group stabilizes adjacent positions via resonance .
- 3-Iodo-4-methoxypyridine : Iodo acts as a moderate EWG, enabling cross-coupling reactions (e.g., Suzuki-Miyaura). Methoxy directs electrophilic substitution to the 2- or 6-position .
- 4-Methoxy-3-(trimethylsilyl)pyridine : The bulky TMS group provides steric hindrance, protecting position 3. Methoxy enhances solubility in polar solvents .
- 3-Amino-5-methoxypyridin-4-ol•2HCl: Amino and hydroxyl groups enable hydrogen bonding, influencing solubility and biological activity .
Physical and Chemical Properties
| Property | 3-Mesyl-4-methoxypyridine | 3-Iodo-4-methoxypyridine | 4-Methoxy-3-(trimethylsilyl)pyridine |
|---|---|---|---|
| Boiling Point (°C) | Not reported | Not reported | Not reported |
| Solubility | Likely polar aprotic solvents (e.g., DMF, DMSO) | Moderate in ethanol | High in non-polar solvents (e.g., hexane) |
| Stability | Hydrolytically stable | Light-sensitive | Stable under anhydrous conditions |
| Reactivity | High (mesyl as leaving group) | Moderate (iodo in cross-coupling) | Low (TMS as protecting group) |
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